Cas no 2680820-63-5 (3-(3,5-dichlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(3,5-dichlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680820-63-5
• MF: C₁₃H₁₃Cl₂NO₄
• MW: 318.152621984482
• CID: 5635598
• PubChem ID: 165922481
• Update Time: 2025-06-13

3-(3,5-dichlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichlorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2680820-63-5
• EN300-28293501
• 3-(3,5-dichlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H13Cl2NO4/c1-2-3-20-13(19)16-11(7-12(17)18)8-4-9(14)6-10(15)5-8/h2,4-6,11H,1,3,7H2,(H,16,19)(H,17,18)
• InChI Key： QWICLOBBYUNOPZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CC(=O)O)NC(=O)OCC=C)Cl

Computed Properties

• Exact Mass: 317.0221633g/mol
• Monoisotopic Mass: 317.0221633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(3,5-dichlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Recent Advances in the Study of 3-(3,5-dichlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2680820-63-5)

The compound 3-(3,5-dichlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2680820-63-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have identified that 3-(3,5-dichlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid exhibits selective binding affinity towards certain target proteins, making it a candidate for drug development in diseases such as inflammatory disorders and cancer. The compound's ability to modulate these pathways has been demonstrated in vitro and in vivo, with notable results in reducing disease markers.

In terms of synthetic chemistry, advancements have been made in the efficient production of this compound. A recent publication highlighted a novel catalytic method that significantly improves the yield and purity of 3-(3,5-dichlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid. This method not only reduces the cost of production but also minimizes the environmental impact, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Preliminary data suggest that 3-(3,5-dichlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has favorable absorption and distribution profiles, with minimal toxicity observed in animal models. These findings support its potential for further development into a therapeutic agent, pending comprehensive clinical trials.

Looking ahead, researchers are exploring the possibility of structural modifications to enhance the compound's efficacy and reduce any off-target effects. Computational modeling and high-throughput screening are being employed to identify derivatives with improved pharmacological properties. The integration of these approaches is expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 3-(3,5-dichlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2680820-63-5) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique properties and recent advancements in its study underscore its potential to address unmet medical needs. Continued research and collaboration across disciplines will be crucial in unlocking its full therapeutic potential.